4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline

• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 4-[(E)-2-isoquinolin-1-ylethenyl]-N,N-dimethylaniline
• InChI: InChI=1S/C19H18N2/c1-21(2)17-10-7-15(8-11-17)9-12-19-18-6-4-3-5-16(18)13-14-20-19/h3-14H,1-2H3/b12-9+
• InChI Key: SZIQJAQQBGULIE-FMIVXFBMSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/C2=NC=CC3=CC=CC=C32
• SMILES: CN(C)C1=CC=C(C=C1)C=CC2=NC=CC3=CC=CC=C32

Description

4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline, also known as IQDMA, is a chemical compound that has been extensively studied in the field of neuroscience. It is a fluorescent probe that is used to selectively label and visualize nicotinic acetylcholine receptors (nAChRs) in living cells and tissues.

Mechanism of Action

4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline binds selectively to nAChRs, which are a type of ligand-gated ion channel that is activated by the neurotransmitter acetylcholine. When 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline binds to nAChRs, it induces a conformational change in the receptor that results in the emission of fluorescent light. This allows researchers to visualize the distribution and activity of nAChRs in living cells and tissues.
Biochemical and Physiological Effects:
4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has been shown to have minimal effects on the biochemical and physiological properties of nAChRs. It does not affect the binding affinity or the function of nAChRs, and it does not interfere with other cellular processes. However, it is important to note that 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline is a toxic compound and should be handled with care.

Advantages and Limitations for Lab Experiments

4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has several advantages for lab experiments. It is a highly selective and sensitive probe that allows for the visualization of nAChRs in living cells and tissues. It is also compatible with a wide range of imaging techniques, including confocal microscopy, two-photon microscopy, and fluorescence lifetime imaging microscopy. However, 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has some limitations. It is a toxic compound that requires special handling and disposal procedures. It is also relatively expensive and may not be accessible to all research groups.

Future Directions

There are several future directions for research on 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline. One area of interest is the development of new fluorescent probes that can selectively label other types of ion channels and receptors. Another area of interest is the application of 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline in the study of nAChRs in disease states, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Finally, there is a need for further optimization of the synthesis method of 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline to improve its yield and purity.

Synthesis Methods

The synthesis of 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline involves the reaction of N,N-dimethylaniline with 1-bromoisoquinoline in the presence of a palladium catalyst. The reaction proceeds through a Heck coupling reaction, which results in the formation of the desired product. The synthesis of 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has been optimized to yield high purity and high yield.

Scientific Research Applications

4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has been widely used in scientific research as a tool for studying nAChRs. It has been used to visualize the distribution and localization of nAChRs in various tissues and cell types, including neurons, muscle cells, and immune cells. 4-[2-(1-isoquinolinyl)vinyl]-N,N-dimethylaniline has also been used to study the regulation of nAChR expression and function in response to various stimuli, such as nicotine, acetylcholine, and other neurotransmitters.